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Compound of Interest

Compound Name: Rutamycin

Cat. No.: B610604

Audience: Researchers, scientists, and drug development professionals.

These application notes provide a detailed protocol for the preparation, storage, and handling
of a stock solution of Rutamycin for research purposes.

Introduction

Rutamycin, also known as Oligomycin D, is a macrolide antibiotic produced by Streptomyces
rutgersensis.[1][2] It is a potent inhibitor of mitochondrial F1FO-ATPase (ATP synthase), which
makes it a valuable tool in cell metabolism research to study oxidative phosphorylation.[1][2]
Accurate preparation of a stock solution is the first critical step for ensuring reproducible
experimental results.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Rutamycin is provided in the table
below. This information is essential for calculating the required amounts for stock solution
preparation.
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Property Value References
Synonyms Oligomycin D, A 272 [1112]

CAS Number 1404-59-7 [1][3]14]
Molecular Formula Ca4H72011 [1112]131[4]
Molecular Weight 777.05 g/mol [1]
Appearance White crystalline solid powder [1][5]

Soluble in Dimethyl Sulfoxide
(DMSO), ethanol, methanol,
chloroform, and other lower
N alcohols and ketones.

Solubility ] o [1][5]
Sparingly soluble in diethyl
ether and relatively insoluble in
water and hydrocarbon

solvents.

Experimental Protocol: Preparation of a 10 mM
Rutamycin Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Rutamycin in DMSO.

Materials

e Rutamycin (solid powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer
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e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Calculation

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /
1000

Example calculation for 1 mL of a 10 mM stock solution:

Mass (mg) =10 mM x 1 mL x 777.05 g/mol / 1000 = 7.77 mg

Procedure

o Acclimatization: Before opening, allow the vial of Rutamycin powder to equilibrate to room
temperature for at least 20 minutes. This prevents condensation of moisture on the
compound.

¢ Weighing: Tare a sterile microcentrifuge tube or amber vial on a calibrated analytical
balance. Carefully weigh the desired amount of Rutamycin powder (e.g., 7.77 mg for 1 mL
of 10 mM solution) into the tube.

» Solubilization: Add the calculated volume of anhydrous DMSO to the tube containing the
Rutamycin powder. For the example, add 1 mL of DMSO.

o Dissolution: Cap the tube securely and vortex thoroughly until the solid is completely
dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary. Visually
inspect the solution to ensure no particulates are present.

 Aliquotting: For ease of use and to minimize freeze-thaw cycles, aliquot the stock solution
into smaller, single-use volumes (e.g., 10-20 uL) in sterile microcentrifuge tubes.

e Labeling: Clearly label each aliquot with the name of the compound (Rutamycin),
concentration (10 mM), solvent (DMSO), and the date of preparation.

Storage and Stability
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Proper storage is crucial to maintain the activity of the Rutamycin stock solution.

Storage Condition Duration Reference
Short-term Days to weeks 0to 4°C
Long-term Months to years -20°C or -80°C

Note: The solid, powdered form of Rutamycin should be stored dry, dark, and at -20°C for
long-term stability.[1] It is recommended to protect solutions from light.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of a Rutamycin stock

solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Rutamycin Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610604#how-to-prepare-a-stock-solution-of-
rutamycin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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